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Compound of Interest

Compound Name: Anthanthrene

Cat. No.: B094379 Get Quote

Anthanthrene, a polycyclic aromatic hydrocarbon (PAH), requires careful handling and

disposal due to its potential hazards. Adherence to proper safety and disposal protocols is

essential to protect laboratory personnel and the environment.

While specific disposal instructions for anthanthrene are not extensively detailed in publicly

available resources, established procedures for the disposal of hazardous chemical waste,

particularly other PAHs, provide a clear framework. Anthanthrene should be managed as a

hazardous waste stream in accordance with institutional, local, state, and federal regulations.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). Given the limited toxicological data

available for anthanthrene, it should be handled with caution, assuming it may present

hazards similar to other PAHs, which can be skin irritants and may have other harmful effects.

[1][2]

Essential PPE includes:

Safety Goggles: To protect against splashes or airborne particles.

Chemical-Resistant Gloves: To prevent skin contact.

Lab Coat: To protect clothing and skin.
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All handling of anthanthrene should be conducted in a well-ventilated area or within a

chemical fume hood to minimize inhalation exposure.[3]

Summary of Anthanthrene Hazards
The following table summarizes the known hazard information for anthanthrene.

Hazard Classification Description

Skin Irritation Causes skin irritation.[1]

GHS Pictogram GHS07 (Exclamation Mark)[1]

Signal Word Warning[1]

NFPA Ratings Health: 1, Fire: 0, Reactivity: 0[1]

HMIS Ratings Health: 1, Fire: 0, Reactivity: 0[1]

Step-by-Step Disposal Protocol
The disposal of anthanthrene must be managed as a hazardous waste stream. Do not

dispose of anthanthrene with household garbage or allow it to enter the sewage system.[1]

Waste Segregation and Collection:

Collect anthanthrene waste in a designated, compatible, and properly sealed container.

The container must be clearly labeled with the words "Hazardous Waste" and the chemical

name "Anthanthrene."

Store the waste container in a designated satellite accumulation area that is at or near the

point of generation and under the control of the laboratory personnel.

Container Management:

Ensure the waste container is always closed except when adding waste.

The container must be in good condition and compatible with anthanthrene.
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Do not mix anthanthrene waste with other incompatible waste streams.

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Provide the EHS department with an accurate description of the waste, including the

chemical name and quantity.

Regulatory Compliance:

Disposal must be carried out by a licensed hazardous waste disposal facility in

accordance with all applicable regulations, which may include those under the Resource

Conservation and Recovery Act (RCRA).[4]

PAHs are often listed as constituents for groundwater monitoring and are subject to land

disposal restrictions.[4]

Approved Disposal Methods for Polycyclic Aromatic
Hydrocarbons
While specific methods for anthanthrene are not detailed, the following are common disposal

techniques for PAHs and should be performed by a licensed disposal facility:

Incineration: High-temperature incineration, such as in a rotary kiln or fluidized-bed

incinerator, is an effective method for destroying PAHs.[4]

Chemical Oxidation: For laboratory-scale waste, oxidation using strong oxidizing agents like

concentrated sulfuric acid, potassium dichromate, or potassium permanganate can be a

viable treatment method.[4] This should only be performed by trained professionals.

Experimental Workflow for Anthanthrene Disposal
The following diagram illustrates the logical workflow for the proper disposal of anthanthrene
waste from a laboratory setting.
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Caption: Workflow for the safe disposal of anthanthrene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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